2-(4-methylphenyl)-2-oxoethyl 3-(2-furyl)acrylate

• IUPAC Name: [2-(4-methylphenyl)-2-oxoethyl] (E)-3-(furan-2-yl)prop-2-enoate
• InChI: InChI=1S/C16H14O4/c1-12-4-6-13(7-5-12)15(17)11-20-16(18)9-8-14-3-2-10-19-14/h2-10H,11H2,1H3/b9-8+
• InChI Key: IVCTVNLGHWMYSW-CMDGGOBGSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)COC(=O)C=CC2=CC=CO2
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)COC(=O)/C=C/C2=CC=CO2
• Molecular Formula: C16H14O4
• Molecular Weight: 270.28 g/mol

Description

2-(4-methylphenyl)-2-oxoethyl 3-(2-furyl)acrylate, commonly known as MPOEFA, is a chemical compound that belongs to the family of α,β-unsaturated ketones. MPOEFA has been widely studied due to its potential applications in the field of medicine and pharmaceuticals.

Mechanism of Action

The mechanism of action of MPOEFA is not fully understood. However, it is believed that MPOEFA exerts its pharmacological effects by inhibiting the activity of certain enzymes and signaling pathways in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the inflammatory response. MPOEFA has also been shown to inhibit the activity of certain signaling pathways that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
MPOEFA has been shown to possess a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation. MPOEFA has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. Additionally, MPOEFA has been shown to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

One of the advantages of using MPOEFA in lab experiments is its ability to selectively target specific cells and tissues. This makes it a potentially useful tool for drug delivery and targeted therapy. However, one of the limitations of using MPOEFA in lab experiments is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of potential future directions for research on MPOEFA. One area of interest is the development of new drug delivery systems based on MPOEFA. Another area of interest is the investigation of the potential use of MPOEFA in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of MPOEFA and its potential applications in the field of medicine and pharmaceuticals.

Scientific Research Applications

MPOEFA has been extensively studied for its potential applications in the field of medicine and pharmaceuticals. It has been shown to possess anti-inflammatory, analgesic, and anti-cancer properties. MPOEFA has also been investigated for its potential use as a drug delivery system due to its ability to target specific cells and tissues.